Cas no 1782204-72-1 (4-(o-Tolyl)pyrrolidin-3-amine)
4-(o-Tolyl)pyrrolidin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-(o-tolyl)pyrrolidin-3-amine
- 4-(2-Methylphenyl)pyrrolidin-3-amine
- 4-(o-Tolyl)pyrrolidin-3-amine
-
- Inchi: 1S/C11H16N2/c1-8-4-2-3-5-9(8)10-6-13-7-11(10)12/h2-5,10-11,13H,6-7,12H2,1H3
- InChI Key: OAYRXZQFIGUTCS-UHFFFAOYSA-N
- SMILES: N1CC(C(C2C=CC=CC=2C)C1)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 170
- XLogP3: 0.8
- Topological Polar Surface Area: 38
4-(o-Tolyl)pyrrolidin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O246171-100mg |
4-(o-Tolyl)pyrrolidin-3-amine |
1782204-72-1 | 100mg |
$ 160.00 | 2022-06-03 | ||
| TRC | O246171-500mg |
4-(o-Tolyl)pyrrolidin-3-amine |
1782204-72-1 | 500mg |
$ 635.00 | 2022-06-03 | ||
| TRC | O246171-1g |
4-(o-Tolyl)pyrrolidin-3-amine |
1782204-72-1 | 1g |
$ 975.00 | 2022-06-03 | ||
| Enamine | EN300-725245-0.05g |
4-(2-methylphenyl)pyrrolidin-3-amine |
1782204-72-1 | 0.05g |
$732.0 | 2023-05-03 | ||
| Enamine | EN300-725245-0.1g |
4-(2-methylphenyl)pyrrolidin-3-amine |
1782204-72-1 | 0.1g |
$767.0 | 2023-05-03 | ||
| Enamine | EN300-725245-0.25g |
4-(2-methylphenyl)pyrrolidin-3-amine |
1782204-72-1 | 0.25g |
$801.0 | 2023-05-03 | ||
| Enamine | EN300-725245-0.5g |
4-(2-methylphenyl)pyrrolidin-3-amine |
1782204-72-1 | 0.5g |
$836.0 | 2023-05-03 | ||
| Enamine | EN300-725245-1.0g |
4-(2-methylphenyl)pyrrolidin-3-amine |
1782204-72-1 | 1g |
$871.0 | 2023-05-03 | ||
| Enamine | EN300-725245-2.5g |
4-(2-methylphenyl)pyrrolidin-3-amine |
1782204-72-1 | 2.5g |
$1707.0 | 2023-05-03 | ||
| Enamine | EN300-725245-5.0g |
4-(2-methylphenyl)pyrrolidin-3-amine |
1782204-72-1 | 5g |
$2525.0 | 2023-05-03 |
4-(o-Tolyl)pyrrolidin-3-amine Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
Additional information on 4-(o-Tolyl)pyrrolidin-3-amine
Introduction to 4-(o-Tolyl)pyrrolidin-3-amine (CAS No. 1782204-72-1) and Its Emerging Applications in Chemical Biology
4-(o-Tolyl)pyrrolidin-3-amine, identified by the chemical identifier CAS No. 1782204-72-1, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential pharmacological applications. This compound, featuring a pyrrolidine core substituted with an o-tolyl group at the 4-position and an amine functional group at the 3-position, exhibits a versatile framework that can be exploited for the development of novel therapeutic agents. The pyrrolidine ring is a common motif in bioactive molecules, often found in drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases, while the presence of an amine group provides opportunities for further derivatization and interaction with biological targets.
The structural features of 4-(o-Tolyl)pyrrolidin-3-amine make it a promising scaffold for drug discovery. The o-tolyl group introduces a methyl substituent at the ortho position relative to the pyrrolidine nitrogen, which can influence the electronic properties and steric environment of the molecule. This substitution pattern is frequently observed in biologically active compounds, where it modulates binding affinity and selectivity. The amine group at the 3-position serves as a key pharmacophore, enabling interactions with various biological targets such as enzymes and receptors. The compound's ability to engage multiple binding sites simultaneously makes it an attractive candidate for multitarget drug design.
In recent years, there has been growing interest in exploring the pharmacological potential of 4-(o-Tolyl)pyrrolidin-3-amine and its derivatives. Researchers have been investigating its role in modulating pathways relevant to neurological disorders, particularly in the context of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Studies have shown that compounds with a pyrrolidine core can interact with amyloid-beta plaques and tau proteins, which are hallmark pathological features of these diseases. The amine group in 4-(o-Tolyl)pyrrolidin-3-amine provides a site for covalent or non-covalent binding to these targets, potentially leading to the development of novel therapeutic strategies.
Additionally, 4-(o-Tolyl)pyrrolidin-3-amine has been explored for its potential applications in oncology. The pyrrolidine scaffold is present in several FDA-approved anticancer drugs, highlighting its significance in oncopharmacology. Preclinical studies have suggested that derivatives of this compound may exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation and survival. The o-tolyl group's ability to fine-tune electronic properties could enhance binding affinity to these targets, making 4-(o-Tolyl)pyrrolidin-3-amine a valuable starting point for structure-based drug design.
The compound's versatility also extends to its role as an intermediate in synthetic chemistry. Its unique structure allows for facile modifications at multiple positions, enabling chemists to generate libraries of derivatives with tailored biological activities. This flexibility is particularly useful in high-throughput screening (HTS) campaigns, where large collections of compounds are tested against biological targets to identify lead candidates for further optimization. The use of 4-(o-Tolyl)pyrrolidin-3-amine as a building block has led to the discovery of several promising agents with potential therapeutic applications.
Recent advancements in computational chemistry have further enhanced the utility of 4-(o-Tolyl)pyrrolidin-3-amine in drug discovery. Molecular modeling techniques such as molecular dynamics (MD) simulations and quantum mechanical (QM) calculations have been employed to understand how this compound interacts with biological targets at an atomic level. These studies have provided insights into the binding mechanisms and have guided the design of more potent and selective derivatives. For instance, computational studies have revealed that optimizing the electronic properties of the o-tolyl group can significantly improve binding affinity to protein targets.
The synthesis of 4-(o-Tolyl)pyrrolidin-3-amine has also seen significant advancements, thanks to modern synthetic methodologies. Traditional approaches involving multi-step organic synthesis have been refined over time, leading to more efficient and scalable routes. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been particularly useful in constructing the pyrrolidine core and introducing functional groups at specific positions. These methods not only improve yield but also reduce waste, aligning with green chemistry principles.
In conclusion,4-(o-Tolyl)pyrролидин-3-amіне (CAS No. 1782204-72-1) represents a fascinating compound with diverse applications in chemical biology and drug discovery. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents targeting neurological disorders, oncology, and other diseases. Recent research highlights its potential as an intermediate for synthesizing biologically active molecules and underscores its importance in computational chemistry studies aimed at understanding molecular interactions at a detailed level.
1782204-72-1 (4-(o-Tolyl)pyrrolidin-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)